Cas no 573676-13-8 (5-nitro-2-(propan-2-ylsulfanyl)pyridine)

5-nitro-2-(propan-2-ylsulfanyl)pyridine structure
573676-13-8 structure
Product Name:5-nitro-2-(propan-2-ylsulfanyl)pyridine
CAS No:573676-13-8
MF:C8H10N2O2S
MW:198.242200374603
CID:946894
Update Time:2023-11-20

5-nitro-2-(propan-2-ylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,2-[(1-methylethyl)thio]-5-nitro-(9CI)
    • 2-(Isopropylsulfanyl)-5-nitropyridine
    • isopropyl 5-nitropyrid-2-yl sulfide
    • 2-isopropylsulfanyl-5-nitro-pyridine
    • 5-nitro-2-(propan-2-ylsulfanyl)pyridine
    • Inchi: 1S/C8H10N2O2S/c1-6(2)13-8-4-3-7(5-9-8)10(11)12/h3-6H,1-2H3
    • InChI Key: KHFKORAGLAFTGE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CN=1)[N+](=O)[O-])C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84

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